Cas no 77452-07-4 (Mercury(2+), tris[tris(4-chlorophenyl)phosphine]-, diperchlorate)

• Product Name: Mercury(2+), tris[tris(4-chlorophenyl)phosphine]-, diperchlorate
• CAS No: 77452-07-4
• MF: C₅₄H₃₆Cl₁₁HgO₈P₃
• MW: 1496.35312366486
• CID: 536052
• PubChem ID: 71403283
• Update Time: 2025-04-19

Mercury(2+), tris[tris(4-chlorophenyl)phosphine]-, diperchlorate Chemical and Physical Properties

Names and Identifiers

• Mercury(2+), tris[tris(4-chlorophenyl)phosphine]-, diperchlorate
• mercury(2+),tris(4-chlorophenyl)phosphane,diperchlorate
• Mercury perchlorate--tris(4-chlorophenyl)phosphane (1/2/3)
• DTXSID00824203
• 77452-07-4

• Inchi： 1S/3C18H12Cl3P.2ClO4.Hg/c3*19-13-1-7-16(8-2-13)22(17-9-3-14(20)4-10-17)18-11-5-15(21)6-12-18;2*2-1(3,4)5;/h3*1-12H;;;/q;;;2*-1;+2
• InChI Key： VWJDZCXWIXCZFD-UHFFFAOYSA-N
• SMILES： [Hg+2].ClC1C=CC(=CC=1)P(C1C=CC(=CC=1)Cl)C1C=CC(=CC=1)Cl.ClC1C=CC(=CC=1)P(C1C=CC(=CC=1)Cl)C1C=CC(=CC=1)Cl.ClC1C=CC(=CC=1)P(C1C=CC(=CC=1)Cl)C1C=CC(=CC=1)Cl.[Cl+3]([O-])([O-])([O-])[O-].[Cl+3]([O-])([O-])([O-])[O-]

Computed Properties

• Exact Mass: 1495.784427g/mol
• Monoisotopic Mass: 1491.790327g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 77
• Rotatable Bond Count: 9
• Complexity: 371
• Covalently-Bonded Unit Count: 6
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 149Ų